N-Benzyl-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-benzyl-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O/c1-14-11-17(21-13-20-14)22-16-7-9-23(10-8-16)18(24)19-12-15-5-3-2-4-6-15/h2-6,11,13,16H,7-10,12H2,1H3,(H,19,24)(H,20,21,22)
• InChI Key: CRCQLDJAYJLQJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2CCN(CC2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of compounds known as benzylpiperidines. These are compounds containing a piperidine ring which is substituted at the nitrogen atom by a benzyl group.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized through a series of reactions involving the corresponding amines, carboxylic acids, and other reagents. The exact process would depend on the specific structure of the compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. It contains a benzyl group attached to a piperidine ring, which is further substituted with a carboxamide group. Additionally, it has a pyrimidine ring, which is a type of heterocyclic aromatic organic compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as its polarity, molecular size, and the presence of various functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and studied for potential use in various areas such as medicinal chemistry.